Cas no 2229513-37-3 (1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol)

• Product Name: 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol
• CAS No: 2229513-37-3
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6128929
• PubChem ID: 165735903
• Update Time: 2025-10-19

1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol
• 1-[3-Chloro-4-(trifluoromethyl)phenyl]-1,2-ethanediol
• EN300-1941108
• 2229513-37-3
• 1-[3-chloro-4-(trifluoromethyl)phenyl]ethane-1,2-diol

• Inchi： 1S/C9H8ClF3O2/c10-7-3-5(8(15)4-14)1-2-6(7)9(11,12)13/h1-3,8,14-15H,4H2
• InChI Key： DKEKLPDKSQTZPM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C(Cl)=C1)(O)CO

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.471±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 332.4±37.0 °C(Predicted)
• pka: 13.01±0.20(Predicted)

Additional information on 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol

Introduction to 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol (CAS No. 2229513-37-3)

1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229513-37-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The presence of both chloro and trifluoromethyl substituents in its aromatic ring, combined with the diol functional group, contributes to its distinct chemical reactivity and potential therapeutic applications.

The molecular structure of 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol consists of a benzene ring substituted with a chloro group at the 3-position and a trifluoromethyl group at the 4-position. Additionally, the ethane backbone is hydroxylated at both the 1 and 2 positions, forming a diol moiety. This arrangement imparts specific electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The electron-withdrawing nature of the chloro and trifluoromethyl groups enhances the electrophilicity of certain positions on the aromatic ring, while the hydroxyl groups introduce polarity and potential hydrogen bonding capabilities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both halogenated aromatic rings and diol functional groups. Such structures are often found to exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, studies have shown that similar compounds can interact with enzymes such as kinases and phosphodiesterases, which are implicated in diseases like cancer and inflammatory disorders. The 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol molecule is hypothesized to possess similar inhibitory properties, making it a valuable candidate for further investigation.

One of the most compelling aspects of 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol is its structural versatility. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For example, the hydroxyl groups can be further functionalized through esterification or etherification reactions to enhance solubility or bioavailability. Additionally, the chloro and trifluoromethyl groups can serve as handles for palladium-catalyzed cross-coupling reactions, allowing for the introduction of additional substituents at various positions on the aromatic ring.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their potential biological activity. Molecular docking studies have been particularly useful in predicting how 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol might interact with target proteins. These studies suggest that the compound could bind effectively to enzymes involved in metabolic pathways relevant to neurological disorders. Furthermore, its ability to cross the blood-brain barrier has been postulated based on its lipophilic nature, which could enhance its therapeutic efficacy in treating central nervous system conditions.

The synthesis of 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol presents both challenges and opportunities for synthetic chemists. The key steps involve introducing the chloro and trifluoromethyl groups onto the aromatic ring followed by selective hydroxylation at the desired positions on the ethane backbone. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of these processes. These advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

From a medicinal chemistry perspective, 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol represents an intriguing scaffold for developing novel therapeutics. Its unique combination of structural features suggests potential applications in multiple therapeutic areas. For instance, preliminary pharmacokinetic studies indicate that it may exhibit favorable pharmacokinetic profiles when administered orally or intravenously. Additionally, its stability under various physiological conditions makes it a promising candidate for formulation into long-lasting drug delivery systems.

The future direction of research on 1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol will likely focus on optimizing its bioactivity through structure-based drug design approaches. By leveraging high-throughput screening technologies and machine learning algorithms to analyze large datasets of biological activity data, researchers can identify structural modifications that enhance potency while minimizing side effects. Such efforts are crucial for translating promising candidates like this one into viable clinical candidates.

In conclusion,1-3-chloro-4-(trifluoromethyl)phenylethane-1,2-diol (CAS No. 2229513-37-3) is a structurally complex yet potentially highly valuable compound in pharmaceutical research. Its unique combination of substituents provides a rich foundation for developing novel therapeutics targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this molecule holds significant promise as an intermediate or lead compound in future drug development pipelines.